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Compound of Interest

Compound Name: 4,6-Dimethyinicotinaldehyde

Cat. No.: B055874

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the chemical properties and availability of 4,6-
dimethylnicotinaldehyde and its closely related isomers. Extensive searches of chemical
databases and scientific literature indicate that 4,6-dimethylnicotinaldehyde is not a
commercially available or well-documented compound, and a specific CAS number could not
be identified for this structure.

This document provides a summary of available data for structurally similar and commercially
available isomers, including 2,4-dimethylnicotinaldehyde and 2,6-dimethylpyridine-3-
carbaldehyde, to serve as a reference for research and development in this area.

Chemical Structure and Identification

While no specific data exists for 4,6-dimethylnicotinaldehyde, its structure can be inferred
from its IUPAC name as a pyridine ring with methyl groups at positions 4 and 6, and an
aldehyde group at position 3. For comparison, the structures of related, documented isomers
are presented below.

Table 1: Structures of Dimethylnicotinaldehyde Isomers
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Compound Name Structure
4,6-dimethylnicotinaldehyde (Hypothetical) e
2,4-Dimethylnicotinaldehyde P
2,6-Dimethylpyridine-3-carbaldehyde e
5,6-Dimethyl-3-pyridinecarboxaldehyde o

Physicochemical Data of Related Isomers

Quantitative data for commercially available dimethylnicotinaldehyde isomers is summarized
below. This information is critical for applications in synthetic chemistry and drug design.

Table 2: Physicochemical Properties of Dimethylnicotinaldehyde Isomers

2.4- 2,6- 5,6-Dimethyl-3-
Property Dimethylnicotinald  Dimethylpyridine-3- pyridinecarboxalde

ehyde[1] carbaldehyde hyde
CAS Number 168072-32-0[1] 650141-20-1 1174028-17-1
Molecular Formula CsHoaNOJ1] CsHoNO CsHoNO
Molecular Weight 135.16 g/mol [1] 135.17 g/mol 135.17 g/mol
Purity >98%[1] >97% (NMR) Not specified
Appearance Not specified Light yellow liquid Not specified

N 4°C, stored under -

Storage Conditions ] <-4°C Not specified

nitrogen[1]

CC1=C(C=0)C(=NC= -
SMILES O=Cclcncc(C)clC Not specified
C1)C[1]

Experimental Protocols and Methodologies

Due to the lack of specific literature on 4,6-dimethylnicotinaldehyde, no experimental
protocols for its synthesis or use can be provided.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemscene.com/product/168072-32-0.html
https://www.chemscene.com/product/168072-32-0.html
https://www.chemscene.com/product/168072-32-0.html
https://www.chemscene.com/product/168072-32-0.html
https://www.chemscene.com/product/168072-32-0.html
https://www.chemscene.com/product/168072-32-0.html
https://www.chemscene.com/product/168072-32-0.html
https://www.benchchem.com/product/b055874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

However, the synthesis of related substituted pyridines has been documented. For instance,
the synthesis of 4,6-dimethyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile is achieved through a
three-component condensation of cyanothioacetamide with acetaldehyde and 1-(prop-1-en-2-
yl)-piperidine. This suggests that multi-component reactions could be a viable strategy for the
synthesis of various substituted nicotinic aldehydes, potentially including the 4,6-dimethyl

isomer.

Signaling Pathways and Logical Relationships

As no biological or pharmacological studies involving 4,6-dimethylnicotinaldehyde have been
identified, there are no known signaling pathways or experimental workflows to visualize.

For researchers interested in the potential applications of such compounds, it is worth noting
that a related compound, 2,6-dimethylpyridine-3-carboxaldehyde, has been used in the
synthesis of Epelsiban, an oxytocin receptor antagonist. This highlights the potential for
dimethylnicotinaldehyde derivatives to serve as intermediates in the development of

therapeutic agents.

To illustrate a generalized workflow for the potential investigation of a novel compound like 4,6-
dimethylnicotinaldehyde, a logical diagram is provided below.
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Logical Workflow for Novel Compound Investigation
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Caption: A generalized workflow for the synthesis, screening, and development of a novel
chemical entity.

Conclusion

In conclusion, while a comprehensive technical guide on 4,6-dimethylnicotinaldehyde cannot
be provided due to a lack of available data, this document serves as a resource on its closely
related and more accessible isomers. The provided data on these isomers can inform synthetic
strategies and guide future research into this class of compounds. Researchers interested in
4,6-dimethylnicotinaldehyde will likely need to pursue its chemical synthesis to enable further
study. The potential utility of such compounds in medicinal chemistry is suggested by the
applications of similar structures in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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